Cas no 1020251-82-4 (5-ethyl-2-{[(quinolin-8-yl)amino]methylidene}cyclohexane-1,3-dione)

• Product Name: 5-ethyl-2-{[(quinolin-8-yl)amino]methylidene}cyclohexane-1,3-dione
• CAS No: 1020251-82-4
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• MDL: MFCD00170043
• CID: 4567949
• Update Time: 2025-05-20

5-ethyl-2-{[(quinolin-8-yl)amino]methylidene}cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• DEPDUWUGZNNJJO-UHFFFAOYSA-N
• 5-ethyl-2-{[(quinolin-8-yl)amino]methylidene}cyclohexane-1,3-dione

• MDL： MFCD00170043
• Inchi： 1S/C18H18N2O2/c1-2-12-9-16(21)14(17(22)10-12)11-20-15-7-3-5-13-6-4-8-19-18(13)15/h3-8,11-12,20H,2,9-10H2,1H3/b14-11-
• InChI Key： DEPDUWUGZNNJJO-KAMYIIQDSA-N
• SMILES： C1(=C/NC2=CC=CC3=CC=CN=C23)\C(=O)CC(CC\1=O)CC

Computed Properties

• Exact Mass: 294.136828g/mol
• Monoisotopic Mass: 294.136828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 294.3g/mol
• XLogP3: 3
• Topological Polar Surface Area: 62.6Ų

Additional information on 5-ethyl-2-{[(quinolin-8-yl)amino]methylidene}cyclohexane-1,3-dione

5-Ethyl-2-{[(Quinolin-8-Yl)Amino]Methylidene}Cyclohexane-1,3-Dione: A Comprehensive Overview

The compound with CAS No. 1020251-82-4, known as 5-Ethyl-2-{[(Quinolin-8-Yl)Amino]Methylidene}Cyclohexane-1,3-Dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoline moiety with a cyclohexane dione framework. The quinoline moiety is a heterocyclic aromatic system that imparts interesting electronic properties, while the cyclohexane dione structure provides a rigid and planar platform for various functional groups.

Recent studies have highlighted the potential of this compound in drug discovery and as a precursor for advanced materials. Its molecular structure allows for diverse interactions, making it a valuable tool in exploring new chemical reactions and material properties. Researchers have been particularly interested in its ability to act as a building block for more complex molecules, such as those used in pharmaceuticals and optoelectronic devices.

The synthesis of 5-Ethyl-2-{[(Quinolin-8-Yl)Amino]Methylidene}Cyclohexane-1,3-Dione involves a multi-step process that typically begins with the preparation of the quinoline derivative. This is followed by the formation of the cyclohexane dione skeleton through oxidative coupling or other suitable methods. The final step involves the introduction of the ethyl group and the amino methylidene substituent, which are critical for achieving the desired functionality.

One of the most promising applications of this compound lies in its use as a ligand in transition metal catalysis. The quinoline moiety provides strong coordination abilities, while the cyclohexane dione framework offers steric hindrance and electronic modulation. This combination makes it an excellent candidate for catalytic cycles in organic synthesis, particularly in cross-coupling reactions and enantioselective processes.

In addition to its catalytic applications, this compound has shown potential in the field of photovoltaics. The conjugated system within its structure enables efficient charge transport and light absorption, making it a viable candidate for use in organic solar cells. Recent research has focused on optimizing its electronic properties to enhance device performance, with encouraging results reported in several high-profile journals.

The toxicity profile of 5-Ethyl-2-{[(Quinolin-8-Yl)Amino]Methylidene}Cyclohexane-1,3-Dione has also been investigated to assess its suitability for biomedical applications. Initial studies suggest that it exhibits low cytotoxicity under standard conditions, which is a positive indicator for its use in drug delivery systems or as an imaging agent.

Looking ahead, the development of novel derivatives based on this compound is expected to further expand its utility across various disciplines. Chemists are actively exploring ways to modify its structure to enhance specific properties, such as solubility or stability. These efforts are likely to yield new materials with unprecedented functionalities.

In conclusion, 5-Ethyl-2-{[(Quinolin-8-Yl)Amino]Methylidene}Cyclohexane-1,3-Dione represents a versatile molecule with immense potential in multiple fields. Its unique structure and diverse applications make it a subject of ongoing research interest. As our understanding of its properties continues to grow, so too will its impact on scientific advancements.